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Compound of Interest

Compound Name: Pyromellitic dianhydride

Cat. No.: B145882 Get Quote

An In-depth Technical Guide to Pyromellitic
Dianhydride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of pyromellitic dianhydride (PMDA), a pivotal

chemical intermediate in the synthesis of high-performance polymers and other advanced

materials. This document details its chemical identity, physical properties, synthesis, and key

applications, with a focus on its role in polymer chemistry.

Chemical Identity and Molecular Structure
Pyromellitic dianhydride, systematically known as 1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-

tetrone, is an organic compound that is the double carboxylic acid anhydride of pyromellitic

acid.[1][2][3] It is a highly reactive dianhydride due to the presence of two five-membered

anhydride rings fused to a central benzene ring at the 1,2- and 4,5-positions.[4][5] This planar

and symmetrical structure is fundamental to the exceptional thermal stability and mechanical

strength of the polymers derived from it.[5]

CAS Number: 89-32-7[2][3][6]

Molecular Formula: C₁₀H₂O₆[1][2][3][6]
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Synonyms: PMDA, Benzene-1,2,4,5-tetracarboxylic dianhydride, Pyromellitic acid

dianhydride[2]

The molecular structure of pyromellitic dianhydride is depicted below:

Molecular Structure of Pyromellitic Dianhydride

Figure 1. Molecular Structure of Pyromellitic Dianhydride.

Physicochemical Properties
PMDA is typically a white to light yellow crystalline powder.[4][7] It is hygroscopic and will

hydrolyze to pyromellitic acid upon exposure to moisture.[1][4][8] Its key quantitative properties

are summarized in the table below.

Property Value References

Molecular Weight 218.12 g/mol [3][4]

Melting Point 283–288 °C [4][7][8]

Boiling Point
397–400 °C (at reduced

pressure)
[4][8]

Flash Point 380 °C (closed cup)

Density 1.680 g/cm³ [8]

Solubility

Soluble in DMSO, DMF,

acetone; Insoluble in ether,

chloroform, benzene

[4][8]

Synthesis and Production
Industrially, pyromellitic dianhydride is primarily produced through the gas-phase catalytic

oxidation of 1,2,4,5-tetramethylbenzene (durene).[1][4] In a laboratory setting, it can be

synthesized by the dehydration of pyromellitic acid, often using acetic anhydride.[1][9]

A generalized workflow for the industrial production of PMDA is illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pyromellitic-dianhydride
https://www.benchchem.com/product/b145882?utm_src=pdf-body
https://www.benchchem.com/product/b145882?utm_src=pdf-body
https://grokipedia.com/page/Pyromellitic_dianhydride
https://www.chemicalbook.com/article/pyromellitic-dianhydride-applications-in-wastewater-treatment-and-its-preparation-method.htm
https://en.wikipedia.org/wiki/Pyromellitic_dianhydride
https://grokipedia.com/page/Pyromellitic_dianhydride
https://www.dakenchem.com/pyromellitic-dianhydride-pmda/
https://webbook.nist.gov/cgi/cbook.cgi?ID=89-32-7
https://grokipedia.com/page/Pyromellitic_dianhydride
https://grokipedia.com/page/Pyromellitic_dianhydride
https://www.chemicalbook.com/article/pyromellitic-dianhydride-applications-in-wastewater-treatment-and-its-preparation-method.htm
https://www.dakenchem.com/pyromellitic-dianhydride-pmda/
https://grokipedia.com/page/Pyromellitic_dianhydride
https://www.dakenchem.com/pyromellitic-dianhydride-pmda/
https://www.dakenchem.com/pyromellitic-dianhydride-pmda/
https://grokipedia.com/page/Pyromellitic_dianhydride
https://www.dakenchem.com/pyromellitic-dianhydride-pmda/
https://www.benchchem.com/product/b145882?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pyromellitic_dianhydride
https://grokipedia.com/page/Pyromellitic_dianhydride
https://en.wikipedia.org/wiki/Pyromellitic_dianhydride
https://www.arkat-usa.org/get-file/34380/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Industrial Synthesis of Pyromellitic Dianhydride

1,2,4,5-Tetramethylbenzene (Durene)

Vanadium-based Catalyst
(350-500 °C)

Gas-phase oxidation

Air (O₂)

Pyromellitic Dianhydride (PMDA) Water (H₂O)
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Two-Step Polyimide Synthesis Pathway

Step 1: Poly(amic acid) Formation

Step 2: Thermal Imidization

Pyromellitic Dianhydride (PMDA)

Polar Solvent (e.g., DMAc)
Room Temperature

Aromatic Diamine (e.g., ODA)

Poly(amic acid) Solution

Polycondensation

Heat (e.g., up to 300°C)

Cyclodehydration

Polyimide Film Water (byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

